Cas no 1807334-90-2 (Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate)

Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate is a specialized organic compound featuring a multifunctional structure with a bromo-oxopropyl group and a carboxyvinyl moiety attached to a benzoate core. This compound is of interest in synthetic chemistry due to its reactive sites, including the electrophilic bromo-ketone and the unsaturated carboxylate, which make it a versatile intermediate for further functionalization. Its structural complexity allows for applications in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The ethyl ester group enhances solubility in organic solvents, facilitating purification and reaction handling. This compound is particularly valuable for researchers developing novel heterocyclic or polyfunctionalized aromatic systems.
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate structure
1807334-90-2 structure
Product Name:Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
CAS No:1807334-90-2
MF:C15H15BrO5
MW:355.180604219437
CID:4959667
Update Time:2025-06-11

Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
    • Inchi: 1S/C15H15BrO5/c1-2-21-15(20)12-4-3-11(8-13(17)9-16)10(7-12)5-6-14(18)19/h3-7H,2,8-9H2,1H3,(H,18,19)/b6-5+
    • InChI Key: DVFUGZMSLPWUKG-AATRIKPKSA-N
    • SMILES: BrCC(CC1C=CC(C(=O)OCC)=CC=1/C=C/C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 418
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80.7

Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002861-250mg
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
1807334-90-2 97%
250mg
$470.40 2023-09-02
Alichem
A015002861-500mg
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
1807334-90-2 97%
500mg
$855.75 2023-09-02
Alichem
A015002861-1g
Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate
1807334-90-2 97%
1g
$1549.60 2023-09-02

Additional information on Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate

Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate (CAS No. 1807334-90-2): A Comprehensive Overview

Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate, identified by its CAS number 1807334-90-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The molecular formula of Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate highlights its intricate composition, which includes a benzoate core substituted with a bromo-substituted propyl group and a vinyl carboxylic acid moiety. This structural arrangement imparts distinct reactivity and functionality, making it particularly useful in synthetic chemistry and drug design. The presence of both bromine and carboxylic acid groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with specific enzymes or receptors, thereby modulating cellular processes. Preliminary studies have indicated that this compound exhibits promising activity in vitro, particularly against enzymes involved in inflammatory responses and cancer progression.

The benzoate moiety in Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate is known to enhance binding affinity to biological targets due to its aromatic stability and hydrophobic interactions. Additionally, the bromo-substituted propyl group introduces a site for further functionalization, allowing researchers to optimize pharmacokinetic properties such as solubility and bioavailability. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, including digestion, blood clotting, and immune responses. Dysregulation of protease activity is implicated in various diseases, making them attractive targets for drug intervention. The unique structural features of Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate suggest that it may be able to selectively inhibit specific proteases without affecting others, thereby minimizing side effects.

Recent advancements in computational chemistry have enabled the use of virtual screening techniques to identify potential drug candidates more efficiently. By leveraging molecular docking simulations, researchers can predict the binding interactions between Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate and target proteins with high accuracy. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

The vinyl carboxylic acid group in the molecule offers another avenue for chemical modification. This functionality can be used to attach various biomolecules, such as peptides or nucleotides, through conjugation reactions. Such modifications can enhance the compound's ability to interact with biological targets or improve its delivery properties. For instance, attaching a targeting ligand to this group could enable the development of highly specific diagnostic agents or therapeutics.

In conclusion, Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate (CAS No. 1807334-90-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research in this field continues to advance, compounds like Ethyl 4-(3-bromo-2-oxopropyl)-3-(2-carboxyvinyl)benzoate are expected to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.